Cas no 1601161-76-5 (2-Propanone, 1-amino-3-(5-bromo-2-thienyl)-)

• Product Name: 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)-
• CAS No: 1601161-76-5
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5291872
• Update Time: 2025-07-10

2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)-

• Inchi： 1S/C7H8BrNOS/c8-7-2-1-6(11-7)3-5(10)4-9/h1-2H,3-4,9H2
• InChI Key： VATZWHIFKVZJFV-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1SC(Br)=CC=1

Additional information on 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)-

Comprehensive Overview of 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- (CAS No. 1601161-76-5)

2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- (CAS No. 1601161-76-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a thienyl ring and an amino group, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its 5-bromo-2-thienyl moiety, which contributes to its distinct chemical properties and reactivity.

In recent years, the demand for heterocyclic compounds like 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- has surged due to their versatility in medicinal chemistry. The compound's bromine substitution enhances its utility as a building block for more complex molecules, making it a valuable asset in the synthesis of novel therapeutics. Its CAS No. 1601161-76-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in scientific research.

One of the key reasons behind the popularity of 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- is its potential role in addressing contemporary health challenges. For instance, researchers are exploring its derivatives for applications in targeted drug delivery systems and enzyme inhibition. These studies align with current trends in personalized medicine and precision therapeutics, which are among the most searched topics in biomedical literature today. The compound's amino functionality also opens doors for modifications that could lead to breakthroughs in biocompatible materials.

From an industrial perspective, 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- is valued for its stability and compatibility with various synthetic protocols. Its thienyl backbone is particularly appealing for designing conductive polymers and organic semiconductors, which are critical components in next-generation electronics. This aligns with the rising interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives to traditional synthetic routes.

Another area where CAS No. 1601161-76-5 is making waves is in catalysis and ligand design. The compound's ability to act as a precursor for chiral ligands has been explored in asymmetric synthesis, a field that dominates modern organic chemistry. Given the increasing focus on stereoselective reactions and catalytic efficiency, this application positions 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- as a compound of high relevance in both academic and industrial settings.

In conclusion, 2-Propanone, 1-amino-3-(5-bromo-2-thienyl)- (CAS No. 1601161-76-5) stands out as a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with its adaptability in synthesis and research, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and cutting-edge research.